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An In-depth Technical Guide to Cyclohexanemethanol-d11

This technical guide provides a comprehensive overview of Cyclohexanemethanol-d11, a
deuterated isotopologue of cyclohexanemethanol. It is intended for researchers, scientists, and
drug development professionals who utilize stable isotope-labeled compounds in their work.
This document covers the structural formula, IUPAC name, physicochemical properties, a
representative synthesis protocol, and its applications, particularly in the synthesis of kinase
inhibitors.

Structural Information

Cyclohexanemethanol-d11 is a saturated monocyclic alcohol where eleven hydrogen atoms
on the cyclohexane ring have been replaced with deuterium atoms.

e Structural Formula: C7H3sD110
e |[UPAC Name: (1,2,2,3,3,4,4,5,5,6,6-undecadeuteriocyclohexyl)methanol[1]

e SMILES: [2H]C1([2H])C([2H])([2ZH]) C([2H])([2H) C([2H)(CO)C([ZH])([2ZHN) C1([2H])[2H][1]
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Physicochemical Properties

The following table summarizes the key quantitative data for Cyclohexanemethanol-d11 and
its non-deuterated analogue for comparison.

Cyclohexanemethanol (for

Property Cyclohexanemethanol-d11

reference)
Molecular Formula C7D11H30[1] C7H140[2][3][4]
Molecular Weight 125.25 g/mol [1] 114.19 g/mol [2][3]
CAS Number 1215077-50-1[1][5] 100-49-2[2][3]
Appearance - Colorless liquid[3]
Density - 0.9339 g/cm?3[3]
Melting Point - 19 °C[3]
Boiling Point - 187-188 °CJ[3]
Flash Point - 71 °C[3]

Experimental Protocols: Synthesis

A common method for synthesizing Cyclohexanemethanol involves the hydrogenation of a
suitable precursor. For the deuterated form, a plausible synthetic route starts from a deuterated
benzyl alcohol or the catalytic hydrogenation of a deuterated cyclohexanecarboxaldehyde. A
general procedure for the synthesis of the non-deuterated form, which can be adapted,
involves the hydrogenation of benzyl alcohol.

Synthesis of Cyclohexanemethanol from Benzyl Alcohol:[6]
o Materials:

o Benzyl alcohol (1 g)

o Deionized water (40 ml)

o HRO/Na-f catalyst (50 mg)
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o Hydrogen gas
e Procedure:
o In areactor vessel, combine 1 g of benzyl alcohol with 40 ml of deionized water.
o Add 50 mg of the HRO/Na-[3 catalyst to the mixture.
o Seal the reactor and pressurize with hydrogen gas to 20 bar.
o Heat the reaction mixture to 100 °C for 1 hour.

o After the reaction is complete, cool the vessel to room temperature and carefully vent the
hydrogen gas.

o Separate the catalyst from the product mixture by centrifugation.

o Analyze the resulting clear product mixture using Gas Chromatography-Mass
Spectrometry (GC-MS) to confirm the conversion and yield.

This protocol can be adapted for the synthesis of Cyclohexanemethanol-d11 by using a
deuterated starting material, such as Benzyl alcohol-d7, and deuterium gas.

Applications in Research and Drug Development

Cyclohexanemethanol-d11 serves as an isotope-labeled analogue of Cyclohexanemethanol.
[5] Its primary application is in the synthesis of potent inhibitors of cyclin-dependent kinases 1
and 2.[5] In drug development, deuterated compounds are valuable as internal standards for
quantitative analysis by mass spectrometry, allowing for precise and accurate measurements in
complex biological matrices. The isotopic label provides a distinct mass signature that can be
easily differentiated from the non-labeled analyte.

Synthesis Workflow
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Caption: A generalized workflow for the synthesis of Cyclohexanemethanol-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

